![molecular formula C9H10N2 B014639 Myosmine-2,4,5,6-d4 CAS No. 66148-17-2](/img/structure/B14639.png)
Myosmine-2,4,5,6-d4
Overview
Description
Myosmine-2,4,5,6-d4 is a synthetic compound that has been used in scientific research for a variety of applications. It is a derivative of myosmine, a naturally occurring alkaloid found in tobacco, and is a useful tool for studying the effects of myosmine on biological systems.
Mechanism of Action
The labeled myosmine-2,4,5,6-d4 is utilized in research studies to investigate the impact of nicotine on cells . In the experiments, cultured cells are exposed to the labeled this compound, and subsequently, the treated cells are analyzed to assess protein synthesis . The labeled this compound undergoes hydrolysis, resulting in the release of the radioactive label .
properties
IUPAC Name |
2,3,4,6-tetradeuterio-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7H,2,4,6H2/i1D,3D,5D,7D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPNGWXJMIILTBS-DNZPNURCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NC1)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(N=C1[2H])[2H])C2=NCCC2)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70478555 | |
Record name | Myosmine-2,4,5,6-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70478555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66148-17-2 | |
Record name | Myosmine-2,4,5,6-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70478555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1-Pyrrolin-2-yl)pyridine-2,4,5,6-d4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing Myosmine-2,4,5,6-d4 in the context of the research article?
A1: The article focuses on synthesizing Nornicotine-2,4,5,6-d4 and its N′-nitroso derivative for research purposes. This compound is not the final product but a crucial intermediate in this synthesis. [] The researchers successfully synthesized this compound from pyridine-d5 through a multi-step process involving bromination, lithiation, esterification, condensation, and reduction. [] This deuterated Myosmine serves as a precursor for the final desired compound, Nornicotine-2,4,5,6-d4.
Q2: Can you elaborate on the process of converting this compound to Nornicotine-2,4,5,6-d4 as described in the research?
A2: The research paper details a straightforward reduction process to obtain Nornicotine-2,4,5,6-d4 from this compound. This involves using sodium borohydride, a common reducing agent, to selectively reduce the double bond in this compound, ultimately yielding the desired Nornicotine-2,4,5,6-d4. []
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